Cas no 64761-48-4 (8,19-Dimethyl-14,17-dioxahexacyclo[13.3.1.01,11.04,10.09,13.012,16]nonadeca-4,7,9-triene-6,18-dione)
8,19-Dimethyl-14,17-dioxahexacyclo[13.3.1.01,11.04,10.09,13.012,16]nonadeca-4,7,9-triene-6,18-dione Chemical and Physical Properties
Names and Identifiers
-
- 1H-3,10a-Methano-2,4-dioxacyclohepta[bc]cyclopent[jk]acenaphthylene-1,7(4aH)-dione,2a,3,9,10,10b,10c-hexahydro-5,11-dimethyl-, (2aR,3R,4aR,10aS,10bS,10cR,11S)-
- hainanolide
- 8,19-Dimethyl-14,17-dioxahexacyclo[13.3.1.01,11.04,10.09,13.012,16]nonadeca-4,7,9-triene-6,18-dione
- Harringtonolide
- 5,11-Dimethyl-2a,4a,9,10,10b,10c-hexahydro-1H-3,10a-methano-2,4-dioxacyclohepta[bc]cyclopenta[jk]acenaphthylene-1,7(3H)-dione
- 64761-48-4
- DTXSID80983382
- F83950
- (11s,12r,13s,19r)-8,19-dimethyl-14,17-dioxahexacyclo[13.3.1.01,11.04,10.09,13.012,16]nonadeca-4,7,9-triene-6,18-dione
-
- Inchi: 1S/C19H18O4/c1-7-5-10(20)6-9-3-4-19-8(2)15-17(23-18(19)21)13-14(19)12(9)11(7)16(13)22-15/h5-6,8,13-17H,3-4H2,1-2H3/t8-,13+,14+,15?,16+,17?,19?/m0/s1
- InChI Key: QNJIIOHVULPMRL-OFSDVKARSA-N
- SMILES: O1[C@@H]2C3C(C)=CC(C=C4CCC56C(=O)OC(C1[C@@H]5C)[C@@H]2[C@H]6C=34)=O
Computed Properties
- Exact Mass: 310.12050905 g/mol
- Monoisotopic Mass: 310.12050905 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 0
- Complexity: 800
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 52.6
- Molecular Weight: 310.3
Experimental Properties
- Density: 1.42
- Boiling Point: 605.5°C at 760 mmHg
- Flash Point: 270.5°C
- Refractive Index: 1.656
8,19-Dimethyl-14,17-dioxahexacyclo[13.3.1.01,11.04,10.09,13.012,16]nonadeca-4,7,9-triene-6,18-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN6238-5 mg |
Harringtonolide |
64761-48-4 | 98% | 5mg |
¥ 4,890 | 2023-07-11 | |
| TargetMol Chemicals | TN6238-1 mL * 10 mM (in DMSO) |
Harringtonolide |
64761-48-4 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 17580 | 2023-09-15 | |
| TargetMol Chemicals | TN6238-5mg |
Harringtonolide |
64761-48-4 | 5mg |
¥ 19450 | 2024-07-20 | ||
| TargetMol Chemicals | TN6238-1 ml * 10 mm |
Harringtonolide |
64761-48-4 | 1 ml * 10 mm |
¥ 23100 | 2024-07-20 | ||
| Ambeed | A1602515-5mg |
Harringtonolide |
64761-48-4 | 98% | 5mg |
$3713.0 | 2025-04-18 | |
| MedChemExpress | HY-N10335-1mg |
Harringtonolide |
64761-48-4 | ≥98.0% | 1mg |
¥7680 | 2025-04-16 |
8,19-Dimethyl-14,17-dioxahexacyclo[13.3.1.01,11.04,10.09,13.012,16]nonadeca-4,7,9-triene-6,18-dione Suppliers
8,19-Dimethyl-14,17-dioxahexacyclo[13.3.1.01,11.04,10.09,13.012,16]nonadeca-4,7,9-triene-6,18-dione Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 8,19-Dimethyl-14,17-dioxahexacyclo[13.3.1.01,11.04,10.09,13.012,16]nonadeca-4,7,9-triene-6,18-dione
Introduction to 8,19-Dimethyl-14,17-dioxahexacyclo[13.3.1.01,11.04,10.09,13.012,16]nonadeca-4,7,9-triene-6,18-dione (CAS No. 64761-48-4)
8,19-Dimethyl-14,17-dioxahexacyclo[13.3.1.01,11.04,10.09,13.012,16]nonadeca-4,7,9-triene-6,18-dione, with the CAS number 64761-48-4, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of polycyclic compounds and is characterized by its intricate hexacyclic framework with multiple double bonds and oxygen-containing functional groups.
The molecular structure of 8,19-Dimethyl-14,17-dioxahexacyclo[13.3.1.01,11.04,10.09,13.012,16]nonadeca-4,7,9-triene-6,18-dione is highly complex and presents a significant challenge in synthetic chemistry. The compound features a series of fused rings interconnected by double bonds and oxygen atoms, which contribute to its stability and reactivity. The presence of multiple double bonds and oxygen functionalities also suggests potential for diverse chemical transformations and biological interactions.
In recent years, the study of polycyclic compounds like 8,19-Dimethyl-14,17-dioxahexacyclo[13.3.1.01,11.04,10.09,13.012,16]nonadeca-4,7,9-triene-6,18-dione has been driven by their potential applications in drug discovery and development. These compounds often exhibit unique pharmacological properties due to their complex structures and the ability to interact with specific biological targets.
CAS No. 64761-48-4 has been the subject of several research studies aimed at elucidating its biological activities and potential therapeutic applications. One notable area of research involves the investigation of its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that 8,19-Dimethyl-antidodecahedrane derivative (CAS No. 64761-48-4) may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, CAS No. 64761-48-4 has also been explored for its potential anticancer activities. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the activation of the PI3K/Akt pathway in breast cancer cells and reduce tumor growth in xenograft models.
The synthetic route to CAS No. 64761-48-4 is a topic of ongoing research due to the complexity of its molecular structure. Several synthetic strategies have been developed to access this compound efficiently. One approach involves the use of palladium-catalyzed cross-coupling reactions to construct the core hexacyclic framework followed by selective oxidation steps to introduce the required functional groups. Another method employs a tandem cyclization strategy involving multiple ring-forming reactions to achieve the desired polycyclic structure.
The physical properties of CAS No. 64761-48-4, such as its solubility and stability under various conditions, are also important considerations for its practical applications in pharmaceutical development. Studies have shown that this compound exhibits good solubility in organic solvents like dimethyl sulfoxide (DMSO) but limited solubility in water. This property can be advantageous for formulation purposes but may require careful optimization for in vivo studies.
In addition to its potential therapeutic applications, CAS No. 64761-48-4 has also been studied for its use as a model compound in fundamental chemical research. Its unique structure provides a valuable platform for exploring new synthetic methods and understanding the reactivity of complex polycyclic systems.
The environmental impact of compounds like CAS No. 64761-48-4 is another important consideration in their development and use. Research into the biodegradability and ecotoxicity of this compound is ongoing to ensure that it can be safely used in various applications without causing harm to the environment.
In conclusion, CAS No. 64761-48-4 (8,19-Dimethyl-antidodecahedrane derivative) is a fascinating compound with a rich structural complexity and promising biological activities. Its potential applications in anti-inflammatory and anticancer therapies make it an exciting target for further research and development in medicinal chemistry.
64761-48-4 (8,19-Dimethyl-14,17-dioxahexacyclo[13.3.1.01,11.04,10.09,13.012,16]nonadeca-4,7,9-triene-6,18-dione) Related Products
- 2374706-96-2(Hainanolidol; 3-Deoxy, 1α,10α-dihydroxy)
- 252574-51-9(Fortunolide A)
- 1272665-80-1(Amphidinolide C; 29-Ketone)
- 73213-63-5(Hainanolidol)
- 1255525-96-2((+)-(5S,6S,7S,8R,10R)-6-hydroxy-7,8-epoxy-12-oxo-abieta-9(11),13-dien-20-oic acid 6,20-lactone)
- 72635-04-2(8-(Methylpropanoyl), 9-Ac-(5alpha, 6alpha, 8alpha, 9alpha)-8, 9-Dhiydroxy-1(10), 2, 4(15), 11(13)-guaiatetraen-12, 6-olide)
- 155473-40-8((2E,6beta,8beta,9beta,10beta)-form-6,9-Dihydroxy-4-oxo-1(5),2,11(13)-xanthatrien-12,8-olide)
- 132472-85-6((6alpha,8alpha,11alphaH)-8-Hydroxy-1-oxo-2,4-eudesmadien-12,6-olide)
- 132472-86-7((6alpha,8alpha,11betaH)-8-Hydroxy-1-oxo-2,4-eudesmadien-12,6-olide)
- 2098799-96-1(Hainanolidol; 3-Deoxy, 10α,20α-dihydroxy)